Cas no 2138510-73-1 (5-bromo-6-methyl-3-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one)
5-bromo-6-methyl-3-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-6-methyl-3-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one
- 2138510-73-1
- EN300-1077726
- 5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one
-
- Inchi: 1S/C14H15BrN2O/c1-9(2)11-5-4-6-12(7-11)17-8-16-10(3)13(15)14(17)18/h4-9H,1-3H3
- InChI Key: ATHHXPQDEOKKBM-UHFFFAOYSA-N
- SMILES: BrC1=C(C)N=CN(C1=O)C1=CC=CC(=C1)C(C)C
Computed Properties
- Exact Mass: 306.03678g/mol
- Monoisotopic Mass: 306.03678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 32.7Ų
5-bromo-6-methyl-3-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1077726-0.05g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 95% | 0.05g |
$660.0 | 2023-10-28 | |
| Enamine | EN300-1077726-0.1g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 95% | 0.1g |
$691.0 | 2023-10-28 | |
| Enamine | EN300-1077726-0.25g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 95% | 0.25g |
$723.0 | 2023-10-28 | |
| Enamine | EN300-1077726-0.5g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 95% | 0.5g |
$754.0 | 2023-10-28 | |
| Enamine | EN300-1077726-1.0g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 1g |
$785.0 | 2023-06-10 | ||
| Enamine | EN300-1077726-2.5g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 95% | 2.5g |
$1539.0 | 2023-10-28 | |
| Enamine | EN300-1077726-5.0g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 5g |
$2277.0 | 2023-06-10 | ||
| Enamine | EN300-1077726-10.0g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 10g |
$3376.0 | 2023-06-10 | ||
| Enamine | EN300-1077726-1g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 95% | 1g |
$785.0 | 2023-10-28 | |
| Enamine | EN300-1077726-5g |
5-bromo-6-methyl-3-[3-(propan-2-yl)phenyl]-3,4-dihydropyrimidin-4-one |
2138510-73-1 | 95% | 5g |
$2277.0 | 2023-10-28 |
5-bromo-6-methyl-3-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 5-bromo-6-methyl-3-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one
5-Bromo-6-Methyl-3-(Propan-2-Yl)Phenyl-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview
The compound 5-bromo-6-methyl-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one, identified by the CAS number 2138510731, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse applications in drug discovery and material science. The structure of this molecule is characterized by a dihydropyrimidine ring system with substituents at positions 5, 6, and 3, which contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of dihydropyrimidinones as scaffolds for the development of bioactive compounds. The presence of a bromine atom at position 5 and a methyl group at position 6 in this compound introduces steric and electronic effects that can influence its interaction with biological targets. Additionally, the propan-2-yl group attached to the phenyl ring at position 3 adds complexity to the molecule's structure, potentially enhancing its solubility and bioavailability.
One of the most intriguing aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have demonstrated that dihydropyrimidinones can act as inhibitors of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The bromine substituent in this compound may play a crucial role in modulating enzyme inhibition potency by participating in hydrogen bonding or hydrophobic interactions with the target protein.
The synthesis of 5-bromo-6-methyl-3-(propan-2-yliophenyl)-3,4-dihydropyrimidinone involves a multi-step process that typically begins with the preparation of the dihydropyrimidine ring system. This is often achieved through cyclization reactions involving amino alcohols or related precursors. The introduction of substituents at specific positions requires careful control over reaction conditions to ensure regioselectivity and yield optimization.
In terms of pharmacokinetics, this compound has shown promising results in preliminary studies. Its ability to permeate cellular membranes efficiently suggests that it may have favorable absorption properties when administered orally. Furthermore, computational modeling studies have predicted that this compound has a low potential for causing drug-drug interactions, making it a candidate for combination therapies.
The application of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular architecture and help ensure that the compound meets quality standards for use in preclinical studies.
Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable therapeutic agent. The integration of artificial intelligence (AI) tools into drug design pipelines is also being explored to optimize the compound's pharmacokinetic profile further.
In conclusion, 5-bromo-6-methyl-3-(propan2yl)phenyl)-3,4-dihydropyrimidinone represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. As research progresses, this compound has the potential to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.
2138510-73-1 (5-bromo-6-methyl-3-3-(propan-2-yl)phenyl-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)